Cas no 1508360-14-2 (3-(2-bromo-6-fluorophenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-bromo-6-fluorophenyl)-2-methylpropanoic acid
• CAS No: 1508360-14-2
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 5901686
• PubChem ID: 83402746
• Update Time: 2025-05-19

3-(2-bromo-6-fluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-fluorophenyl)-2-methylpropanoic acid
• 1508360-14-2
• EN300-1910554

• Inchi： 1S/C10H10BrFO2/c1-6(10(13)14)5-7-8(11)3-2-4-9(7)12/h2-4,6H,5H2,1H3,(H,13,14)
• InChI Key： GKYRWFLTVVIBSD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CC(C(=O)O)C)F

Computed Properties

• Exact Mass: 259.98482g/mol
• Monoisotopic Mass: 259.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-bromo-6-fluorophenyl)-2-methylpropanoic acid

3-(2-Bromo-6-fluorophenyl)-2-methylpropanoic Acid (CAS No. 1508360-14-2): A Comprehensive Overview

3-(2-Bromo-6-fluorophenyl)-2-methylpropanoic acid (CAS No. 1508360-14-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromo-fluorophenyl derivative is characterized by its unique molecular structure, which combines a 2-methylpropanoic acid moiety with a 2-bromo-6-fluorophenyl group. Such structural features make it a valuable intermediate in the synthesis of more complex molecules.

The growing interest in fluorinated compounds and brominated aromatic acids has positioned 3-(2-bromo-6-fluorophenyl)-2-methylpropanoic acid as a compound of interest in modern chemical research. Its applications span across drug discovery, material science, and specialty chemicals, aligning with current trends in green chemistry and sustainable synthesis.

From a chemical perspective, 3-(2-bromo-6-fluorophenyl)-2-methylpropanoic acid exhibits interesting properties due to the presence of both electron-withdrawing (bromo and fluoro) and electron-donating (methyl) groups. This electronic configuration makes it particularly useful in cross-coupling reactions, which are fundamental in creating complex molecular architectures. Researchers are particularly interested in how these properties can be leveraged in medicinal chemistry applications.

The synthesis of 3-(2-bromo-6-fluorophenyl)-2-methylpropanoic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches emphasize atom economy and reduced environmental impact, reflecting the pharmaceutical industry's shift toward more sustainable practices. These synthetic considerations are particularly relevant given current concerns about chemical waste management and green manufacturing.

In pharmaceutical applications, the bromo-fluorophenyl moiety of this compound has shown potential in the development of novel therapeutic agents. The presence of both halogen atoms can influence the compound's bioavailability and metabolic stability, making it an interesting scaffold for drug design. Recent studies have explored its use in creating targeted therapies, particularly in areas where fluorinated drugs have demonstrated advantages.

The market for specialty chemical intermediates like 3-(2-bromo-6-fluorophenyl)-2-methylpropanoic acid has been expanding, driven by increasing demand from the pharmaceutical sector and agrochemical industry. Market analysts note particular growth in regions with strong generic drug manufacturing capabilities and contract research organizations. This aligns with broader industry trends toward outsourced chemical development and specialty intermediates.

Quality control for 3-(2-bromo-6-fluorophenyl)-2-methylpropanoic acid involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is critical for its applications, especially in pharmaceutical contexts where impurity profiles are strictly regulated. These analytical considerations are increasingly important as regulatory standards for chemical purity become more stringent worldwide.

Storage and handling of 3-(2-bromo-6-fluorophenyl)-2-methylpropanoic acid require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper chemical safety protocols should be followed, including the use of appropriate personal protective equipment. These safety measures align with current industry focus on laboratory safety culture and risk minimization in chemical handling.

Future research directions for 3-(2-bromo-6-fluorophenyl)-2-methylpropanoic acid may explore its potential in catalysis, material science, and bioconjugation chemistry. The compound's unique structural features make it a candidate for developing new functional materials and smart polymers. These applications are particularly relevant given current interest in advanced materials for various technological applications.

For researchers and manufacturers working with 3-(2-bromo-6-fluorophenyl)-2-methylpropanoic acid, understanding its structure-activity relationships and derivatization potential is crucial. The compound's versatility as a chemical building block continues to make it valuable in multiple fields of chemical research and development. As synthetic methodologies advance, we can expect to see expanded applications for this interesting halogenated aromatic acid derivative.